Cas no 76003-29-7 (tert-butyl 3-oxopiperazine-1-carboxylate)

• Product Name: tert-butyl 3-oxopiperazine-1-carboxylate
• CAS No: 76003-29-7
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• MDL: MFCD02181069
• CID: 59745
• PubChem ID: 24883923
• Update Time: 2025-06-08

tert-butyl 3-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-Oxopiperazine
• tert-Butyl 3-Oxopiperazine-1-carboxylate
• 3-Oxo-piperazine-1-carboxylic acid tert-butylester
• 4-Boc-2-oxopiperazine
• 4-N-Boc-2-oxo-piperadzine
• 4-N-Boc-2-oxo-piperazine
• 1-(tert-Butoxycarbonyl)-3-oxopiperazine
• 3-Oxopiperazine-1-carboxylic Acid tert-Butyl Ester
• n-boc-3-oxopiperazine
• 4-boc-piperazinone
• 3-Oxo-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-oxo-1-piperazinecarboxylate
• 1-PIPERAZINECARBOXYLIC ACID, 3-OXO-, 1,1-DIMETHYLETHYL ESTER
• 2-oxo-4-(tert-butoxycarbonyl)piperazine
• N-Boc-piperazin-3-one
• tert-butyl
• Boc-3-oxopiperazine
• BB 0254036
• 4-(tert-butoxycarbonyl)-2-piperazinone
• AKOS000302339
• 4-t-butoxycarbonyl-2-oxopiperazine
• 1-t-butyloxycarbonyl-3-oxopiperazine
• FCMLWBBLOASUSO-UHFFFAOYSA-N
• IDI1_011160
• 4-Bromo-3,5-dimethoxybenzoylchloride
• Z57397192
• 1-Boc-3-oxo-piperazine
• BCP23138
• 4-N-Boc-2-oxo-piperazine; tert-Butyl 3-oxopiperazine-1-carboxylate; 3-Oxopiperazine-1-carboxylic acid tert-butyl ester
• AC-6696
• SCHEMBL190307
• 4-tert-butoxycarbonyl-2-piperazinone
• 4-tert-butoxycarbonylpiperazin-2-one
• 1,1-dimethylethyl 3-oxo-1-piperazinecarboxylate
• 1-Boc-3-oxopiperazine, puriss., 98%
• 4-tert-butyloxycarbonyl-2-piperazinone
• IFLab1_005757
• WAY-272085
• t-Butyl 3-Oxo-1-piperazinecarboxylate
• DTXSID70390102
• 4-(tert-butyloxycarbonyl)piperazin-2-one
• 4-(tert-Butyloxycarbonyl)-piperazin-2-one
• FT-0630063
• 3-Oxo-piperazine-1-carboxylic acidtert-butylester
• 4-tert-butyloxycarbonyl-piperazin-2-one
• 4-tert butoxycarbonylpiperazin-2-one
• PIPERAZIN-3-ONE, N1-BOC PROTECTED
• B3804
• A9645
• PS-5186
• 4-(tert-Butyloxycarbonyl)-2-oxopiperazine
• piperazin-3-one-1-carboxylic acid tert-butyl ester
• 1-tert-butoxycarbonyl-3-oxopiperazine
• AN-329/42173581
• AM20100743
• tert-butyl-3-oxopiperazine-1-carboxylate
• 1-Boc-3-oxopiperazine, 98%
• Tert-butyl 3-oxo-piperazinecarboxylate
• PB29196
• 76003-29-7
• MFCD02181069
• 4-(t-Butyloxycarbonyl)-piperazin-2-one
• SY005965
• CS-W001639
• F1443-4359
• HY-W001639
• 1-t-Butoxycarbonyl-3-oxopiperazine
• W-203739
• HMS1428F15
• EN300-61882
• 4-n-boc-piperazin-2-one
• 5-oxopiperazine-1-carboxylic acid tert-butyl ester
• 1-Boc-oxopiperzine
• 4-Boc-2-piperazinone
• 4-tert-butoxycarbonyl-2-oxopiperazine
• ALBB-016809
• tert-butyl3-oxopiperazine-1-carboxylate
• BBL001483
• DB-031890
• tert-butyl 3-oxopiperazine-1-carboxylate;3-Oxo-piperazine-1-carboxylic acid tert-butyl ester
• STK121138
• tert-butyl 3-oxopiperazine-1-carboxylate

• MDL： MFCD02181069
• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-5-4-10-7(12)6-11/h4-6H2,1-3H3,(H,10,12)
• InChI Key： FCMLWBBLOASUSO-UHFFFAOYSA-N
• SMILES： O(C(N1CC(NCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.11600
• Monoisotopic Mass: 200.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.129
• Melting Point: 158.0 to 164.0 deg-C
• Boiling Point: 359.1±35.0 °C at 760 mmHg
• Flash Point: 171℃
• Refractive Index: 1.479
• PSA: 58.64000
• LogP: 0.62000
• Solubility: Not determined

tert-butyl 3-oxopiperazine-1-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on tert-butyl 3-oxopiperazine-1-carboxylate

tert-Butyl 3-Oxopiperazine-1-Carboxylate (CAS No. 76003-29-7): An Overview of Its Synthesis, Properties, and Applications

tert-Butyl 3-oxopiperazine-1-carboxylate (CAS No. 76003-29-7) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is a tert-butyl ester of a 3-oxopiperazine-1-carboxylic acid, and its unique chemical structure makes it an important intermediate in the synthesis of various biologically active molecules.

The synthesis of tert-butyl 3-oxopiperazine-1-carboxylate typically involves the reaction of piperazine with a suitable carbonyl compound, followed by protection of the amine groups using a tert-butoxycarbonyl (Boc) group. This process ensures that the resulting compound is stable and can be further modified for specific applications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

In terms of physical properties, tert-butyl 3-oxopiperazine-1-carboxylate is a white crystalline solid with a molecular weight of approximately 205.25 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but has limited solubility in water. The compound's stability under various conditions, including temperature and pH, has been extensively studied, and it is generally considered to be stable under standard laboratory conditions.

The chemical reactivity of tert-butyl 3-oxopiperazine-1-carboxylate is primarily centered around its ketone and carboxylic acid ester functionalities. The ketone group can undergo nucleophilic addition reactions, making it useful in the synthesis of more complex molecules. The carboxylic acid ester can be hydrolyzed to the corresponding carboxylic acid or converted to other functional groups through various chemical transformations. These properties make tert-butyl 3-oxopiperazine-1-carboxylate a valuable building block in the development of new pharmaceuticals and materials.

In the context of medicinal chemistry, tert-butyl 3-oxopiperazine-1-carboxylate has been explored as a key intermediate in the synthesis of several drug candidates. For example, recent studies have shown that derivatives of this compound exhibit potent activity against various diseases, including cancer and neurodegenerative disorders. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. The ability to fine-tune the chemical structure through functional group modifications allows researchers to optimize the pharmacological properties of these compounds.

The pharmacological profile of tert-butyl 3-oxopiperazine-1-carboxylate-derived compounds has been extensively investigated through both in vitro and in vivo studies. These studies have demonstrated that these compounds can effectively modulate target proteins and pathways, leading to therapeutic benefits. For instance, some derivatives have shown promising results in preclinical models of cancer by inhibiting tumor growth and metastasis. Additionally, compounds derived from tert-butyl 3-oxopiperazine-1-carboxylate have been evaluated for their potential as neuroprotective agents, with preliminary data suggesting neuroprotective effects in models of Alzheimer's disease.

In terms of safety and toxicity, tert-butyl 3-oxopiperazine-1-carboxylate itself is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, it is important to conduct thorough safety assessments before using it in more advanced applications such as clinical trials. Studies on the toxicity profiles of derivatives have shown that they are generally well-tolerated at therapeutic doses, although further research is needed to fully understand their long-term safety.

The commercial availability of tert-butyl 3-oxopiperazine-1-carboxylate has increased significantly over the past decade due to its growing importance in research and development. Several chemical suppliers now offer this compound at various scales, from milligram quantities for small-scale laboratory use to kilogram quantities for larger-scale applications. This availability has facilitated its use in a wide range of scientific investigations.

In conclusion, tert-butyl 3-oxopiperazine-1-carboxylate (CAS No. 76003-29-7) is a highly valuable compound with diverse applications in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique chemical properties make it an essential building block for the development of novel drugs and materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.